molecular formula C8H6Cl2O4S B3387292 Methyl 2-chloro-6-(chlorosulfonyl)benzoate CAS No. 80563-88-8

Methyl 2-chloro-6-(chlorosulfonyl)benzoate

Cat. No. B3387292
CAS RN: 80563-88-8
M. Wt: 269.1 g/mol
InChI Key: JCWPOAFRJQXRKG-UHFFFAOYSA-N
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Description

“Methyl 2-chloro-6-(chlorosulfonyl)benzoate” is a chemical compound with the CAS Number: 80563-88-8 . It has a molecular weight of 269.1 . It is used as an intermediate in the production of pharmaceuticals, saccharin, dyes, and pigments .


Molecular Structure Analysis

The IUPAC name for this compound is “methyl 2-chloro-6-(chlorosulfonyl)benzoate” and its InChI Code is 1S/C8H6Cl2O4S/c1-14-8(11)7-5(9)3-2-4-6(7)15(10,12)13/h2-4H,1H3 .


Physical And Chemical Properties Analysis

“Methyl 2-chloro-6-(chlorosulfonyl)benzoate” is a white to beige or pink crystalline powder . It reacts with water and is moisture sensitive .

Safety and Hazards

This compound is considered hazardous. It causes severe skin burns and eye damage, and may cause respiratory irritation . It reacts violently with water and contact with water liberates toxic gas .

Future Directions

“Methyl 2-chloro-6-(chlorosulfonyl)benzoate” continues to be used as an intermediate in the production of pharmaceuticals, saccharin, dyes, and pigments . As such, future research and development will likely focus on optimizing its synthesis and expanding its applications.

properties

IUPAC Name

methyl 2-chloro-6-chlorosulfonylbenzoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H6Cl2O4S/c1-14-8(11)7-5(9)3-2-4-6(7)15(10,12)13/h2-4H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JCWPOAFRJQXRKG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=C(C=CC=C1Cl)S(=O)(=O)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H6Cl2O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID401265841
Record name Methyl 2-chloro-6-(chlorosulfonyl)benzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401265841
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

269.10 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 2-chloro-6-(chlorosulfonyl)benzoate

CAS RN

80563-88-8
Record name Methyl 2-chloro-6-(chlorosulfonyl)benzoate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=80563-88-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Methyl 2-chloro-6-(chlorosulfonyl)benzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401265841
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name methyl 2-chloro-6-(chlorosulfonyl)benzoate
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Synthesis routes and methods

Procedure details

34.6 gm (0.186 mol) of methyl 6-chloro-anthranilate were added to 70 ml of concentrated aqueous hydrochloric acid while stirring and cooling. At 0° to +10° C. the reaction mixture was diazotized with a solution of 12.8 gm (0.186 mol) of sodium nitrite in 30 ml of water. After stirring at 0° C. for 45 minutes, the reaction mixture was poured into a stirred suspension of 2 gm of copper(I) chloride and 17 gm of copper (II)chloride in 160 ml of a 30% solution of sulfur dioxide in glacial acetic acid. After the evolution of nitrogen had ceased, the reaction mixture was stirred for 2 hours at room temperature. After extraction with ether, the organic extracts were washed, dried and evaporated.
Quantity
34.6 g
Type
reactant
Reaction Step One
Quantity
70 mL
Type
reactant
Reaction Step One
Quantity
12.8 g
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
solvent
Reaction Step Three
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Quantity
2 g
Type
catalyst
Reaction Step Four
Quantity
17 g
Type
catalyst
Reaction Step Four

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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